Cas no 1283736-97-9 (3-methyl-5-(4-methylpiperazin-1-yl)aniline)

• Product Name: 3-methyl-5-(4-methylpiperazin-1-yl)aniline
• CAS No: 1283736-97-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 1104048
• PubChem ID: 75525787
• Update Time: 2025-08-05

3-methyl-5-(4-methylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(4-methyl-1-piperazinyl)-Benzenamine
• 3-methyl-5-(4-methyl-1-piperazinyl)Benzenamine
• 1283736-97-9
• SCHEMBL18278152
• 3-methyl-5-(4-methylpiperazin-1-yl)aniline
• Z1624962051
• DA-23344
• EN300-174167
• AKOS026743133
• CCG-356170

• Inchi： 1S/C12H19N3/c1-10-7-11(13)9-12(8-10)15-5-3-14(2)4-6-15/h7-9H,3-6,13H2,1-2H3
• InChI Key： XIERJLBHGFQXGF-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=C(C)C=2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 377.9±42.0 °C at 760 mmHg
• Flash Point: 179.6±22.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-methyl-5-(4-methylpiperazin-1-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-5-(4-methylpiperazin-1-yl)aniline

3-Methyl-5-(4-Methylpiperazin-1-yl)Aniline: A Comprehensive Overview

3-Methyl-5-(4-Methylpiperazin-1-yl)Aniline (CAS No. 1283736-97-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 1283736-97-9, is a derivative of aniline, with a methyl group at the 3-position and a 4-methylpiperazinyl group at the 5-position. The combination of these substituents imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 3-methyl-5-(4-methylpiperazin-1-yl)aniline is characterized by an aniline backbone with two key substituents. The methyl group at the meta position (C3) and the piperazine ring at the para position (C5) play crucial roles in determining its chemical reactivity and biological activity. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds, which enhances its solubility and bioavailability. The methyl substitution on the piperazine ring further modulates these properties, making this compound highly versatile.

Recent studies have highlighted the potential of compound 1283736-97-9 in drug discovery, particularly in the development of new therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have explored its role as a potential inhibitor of kinases involved in cancer progression. The findings suggest that 3-methyl-5-(4-methylpiperazin-1-yl)aniline exhibits promising anti-proliferative activity against several cancer cell lines.

In addition to its pharmacological applications, compound 1283736-97-9 has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can be used to fabricate high-performance organic field-effect transistors (OFETs), showcasing its potential in next-generation electronic devices.

The synthesis of 3-methyl-5-(4-methylpiperazin-1-yl)aniline involves a multi-step process that typically begins with the preparation of aniline derivatives followed by coupling reactions to introduce the piperazine moiety. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the behavior of compound 1283736-97-9 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, 3-methyl